Cas no 2137556-79-5 (2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol)

• Product Name: 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol
• CAS No: 2137556-79-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6278104
• PubChem ID: 165487319
• Update Time: 2025-06-07

2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-6-ethylquinolin-3-ol
• 2137556-79-5
• EN300-801165
• 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol

• Inchi： 1S/C15H17NO/c1-2-10-5-6-13-12(7-10)9-15(17)14(16-13)8-11-3-4-11/h5-7,9,11,17H,2-4,8H2,1H3
• InChI Key： UIQHJXYKVFISCW-UHFFFAOYSA-N
• SMILES： OC1=CC2C=C(CC)C=CC=2N=C1CC1CC1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol

Introduction to 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol (CAS No. 2137556-79-5)

2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137556-79-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol, particularly the presence of a cyclopropylmethyl group and an ethyl substituent on the quinoline ring, contribute to its unique chemical properties and potential biological functions.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of the cyclopropylmethyl group at the 2-position and the ethyl group at the 6-position of the quinoline ring in 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol introduces steric and electronic modifications that can influence its interactions with biological targets. These modifications are strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol with high precision. Studies have shown that the cyclopropylmethyl group can engage in favorable hydrophobic interactions with aromatic pockets of protein targets, while the ethyl group can modulate hydrogen bonding networks. These insights have guided the optimization of 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol derivatives to improve their pharmacological profiles.

In addition to its structural significance, 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol has been investigated for its potential role in addressing emerging therapeutic challenges. For instance, quinoline derivatives have shown promise in targeting resistant strains of pathogens due to their ability to disrupt essential biological pathways. The unique combination of substituents in 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol may confer advantages such as enhanced solubility, reduced toxicity, and improved bioavailability, making it a valuable candidate for further development.

The synthesis of 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired quinoline core efficiently. These synthetic strategies not only ensure high yields but also allow for scalability, which is essential for industrial applications.

One of the most compelling aspects of 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol is its potential as a lead compound for drug discovery. Researchers are exploring its derivatives as candidates for treating a variety of diseases, including infectious diseases, cancer, and neurodegenerative disorders. Preclinical studies have demonstrated that certain quinoline derivatives exhibit significant therapeutic effects by inhibiting key enzymes and receptors involved in disease pathogenesis. The structural versatility of 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol provides a solid foundation for generating novel analogs with tailored biological activities.

The pharmacokinetic properties of 2-(Cyclopropylmethyl)-6-ethylquinolin-3-ol are also under investigation to ensure its suitability for clinical use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to determine the compound's potential as a drug candidate. Computational tools like molecular dynamics simulations and quantum mechanics calculations are used to predict these properties accurately before experimental validation.

Future research directions for 2-(Cyclopropylmethyl)-6-ethniclininols include exploring its interactions with complex biological systems using cutting-edge techniques such as CRISPR-Cas9 gene editing and high-throughput screening assays. These approaches will help identify new therapeutic targets and validate the compound's efficacy in preclinical models. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.

The growing interest in natural product-inspired molecules has also influenced the design of 2-(Cyclopropylmethyl)-6-electrolytic quininols derivatives. By incorporating bioactive motifs from natural sources into synthetic frameworks, researchers aim to develop compounds with enhanced potency and reduced side effects. This strategy aligns with global efforts to combat drug resistance and discover innovative treatments for unmet medical needs.

In conclusion, 2(Cyclopymethy1) - 6 ethy1 quininin - 3 - ol (CAS No . 21375567 - 79 - 5 ) represents an exciting avenue in pharmaceutical research due to its unique structural features and promising biological activities . Ongoing studies continue to uncover new insights into its mechanisms of action , synthesis , pharmacokinetics , and therapeutic potential . As our understanding of molecular interactions evolves , so too does our ability to harness compounds like this one for improving human health . p >